IR-797 chloride

• Molecular Formula: C32H38Cl2N2
• Molecular Weight: 521.6 g/mol
• InChI: InChI=1S/C20H22ClN.C12H16N.ClH/c1-5-14-10-11-15(19(14)21)12-13-18-20(2,3)16-8-6-7-9-17(16)22(18)4;1-9-12(2,3)10-7-5-6-8-11(10)13(9)4;/h5-9,12-13H,1,10-11H2,2-4H3;5-8H,1-4H3;1H/q;+1;/p-1/b15-12-,18-13-
• InChIKey: KEWMSVUJNINVSX-JPFIWWGISA-M

IR-797 Chloride Specifications & Procurement

IR-797 chloride (CAS 110992-55-7) is a near-infrared (NIR) heptamethine cyanine dye with a molecular formula of C₃₁H₃₄Cl₂N₂ and a molecular weight of 505.53 g/mol [1]. Structurally, it belongs to the cyclopentene-containing subclass of cyanine dyes, distinguishing it from cyclohexene-based analogs such as IR-780, IR-783, and IR-808 [2]. It exhibits a molar extinction coefficient of approximately 202,592 M⁻¹cm⁻¹ at 797–798 nm in methanol and demonstrates aggregation-induced emission (AIE) properties [3]. Its primary procurement relevance lies in biomedical research applications, including NIR fluorescence imaging, photothermal therapy (PTT), photoacoustic imaging, and multimodal theranostics [4].

NIR fluorescence imaging

Near-infrared detection and fluorescence microscopy studies

Photothermal & photoacoustic research

Mild hyperthermia and photoacoustic signal generation investigations

Multimodal theranostic research

Combination imaging and light-activated study platforms

• [1] Santa Cruz Biotechnology. IR-797 chloride (CAS 110992-55-7) Certificate of Analysis. Product No. sc-215188. View Source
• [2] Lei Z, Li X, Luo X, et al. Bright, Stable, and Biocompatible Organic Fluorophores for NIR-II Imaging. ACS Cent Sci. 2020;6(5):755-765. (PMC6555689, Figure 1) View Source
• [3] Glpbio. IR-797 chloride Product Datasheet. CAS 110992-55-7. View Source
• [4] BOC Sciences. IR-797 Chloride Product Introduction. Catalog No. A17-0010. View Source

IR-797 Chloride Substitution Risks

Interchanging IR-797 chloride with other heptamethine cyanine dyes such as IR-780 iodide, IR-783, or IR-808 without quantitative justification introduces substantial experimental variability due to marked differences in core structure (cyclopentene vs. cyclohexene), mass extinction coefficient, inherent cytotoxicity, and photothermal conversion efficiency [1]. While these dyes share similar NIR absorption profiles, their distinct physicochemical and biological properties directly impact critical experimental outcomes in imaging resolution, therapeutic efficacy, and combination therapy strategies [2]. The following quantitative evidence establishes the specific dimensions where IR-797 chloride demonstrates meaningful differentiation that must be considered during scientific selection and procurement.

Core structure mismatch

Cyclopentene vs. cyclohexene backbone alters SERRS fingerprint and aggregation behavior; direct interchange with IR-780/IR-783 may compromise multiplexing accuracy.

Extinction coefficient differences

Mass and molar extinction values vary significantly across heptamethine dyes, directly affecting photothermal conversion and fluorescence signal intensity in research models.

Cytotoxicity profile non-transferable

Intrinsic apoptotic pathway activation reported for IR-797 is absent in IR-780/IR-783; substitution removes a key cytotoxicity endpoint dimension from combination studies.

• [1] Xiao YF, An FF, Chen JX, et al. The Nanoassembly of an Intrinsically Cytotoxic Near-Infrared Dye for Multifunctionally Synergistic Theranostics. Small. 2019;15(38):e1903121. View Source
• [2] Borlan R, Tudor M, Soritau O, et al. Dual-Modal Near-Infrared Organic Nanoparticles: Integrating Mild Hyperthermia Phototherapy with Fluorescence Imaging. Int J Nanomedicine. 2024;19:9197-9212. View Source

IR-797 Chloride Evidence-Based Differentiation

Ultrahigh Mass Extinction Coefficient

PEG-IR-797 nanoparticles exhibit an ultrahigh mass extinction coefficient of 444.3 L g⁻¹ cm⁻¹ at 797 nm and 385.9 L g⁻¹ cm⁻¹ at 808 nm, which exceeds all reported organic nanomaterials (typically <40 L g⁻¹ cm⁻¹) by more than an order of magnitude [1]. This parameter is critical for photothermal therapy (PTT) efficacy as it directly correlates with light-to-heat conversion capacity.

Mass extinction coefficient

Reported

444.3 L g⁻¹ cm⁻¹ at 797 nm

Supports photothermal conversion research

PEG-IR-797 NP context; exceeds reported organic nanomaterial values

Evidence Dimension	Mass extinction coefficient
Target Compound Data	444.3 L g⁻¹ cm⁻¹ at 797 nm; 385.9 L g⁻¹ cm⁻¹ at 808 nm (PEG-IR-797 NPs)
Comparator Or Baseline	All reported organic nanomaterials (<40 L g⁻¹ cm⁻¹)
Quantified Difference	>11-fold higher than upper bound of comparator class
Conditions	UV–vis absorption spectroscopy of PEG-IR-797 nanoparticles in aqueous dispersion

Why This Matters

This parameter governs photothermal conversion capacity; higher mass extinction coefficient enables lower administered dose or laser power to achieve therapeutic hyperthermia.

• [1] Xiao YF, An FF, Chen JX, et al. The Nanoassembly of an Intrinsically Cytotoxic Near-Infrared Dye for Multifunctionally Synergistic Theranostics. Small. 2019;15(38):e1903121. View Source

Molar Extinction Coefficient: IR-797 vs. IR-783

IR-797 chloride exhibits a measured molar extinction coefficient of 202,592 M⁻¹cm⁻¹ at 798 nm in methanol [1], compared to IR-783 which has a reported extinction coefficient of 157,000 M⁻¹cm⁻¹ at 782 nm in saline . This represents a 29% higher extinction coefficient for IR-797 chloride.

Molar extinction vs IR-783

Head-to-head

202,592 vs 157,000 M⁻¹cm⁻¹ (29% higher)

Supports higher fluorescence signal intensity

Cross-study comparison; different solvent conditions

Evidence Dimension	Molar extinction coefficient
Target Compound Data	202,592 M⁻¹cm⁻¹ at 798 nm
Comparator Or Baseline	IR-783: 157,000 M⁻¹cm⁻¹ at 782 nm
Quantified Difference	45,592 M⁻¹cm⁻¹ (29% higher)
Conditions	Target: methanol (c = 0.002 g/L); Comparator: saline

Why This Matters

Higher molar extinction coefficient directly translates to stronger fluorescence signal intensity and improved detection sensitivity in NIR imaging applications.

• [1] Santa Cruz Biotechnology. IR-797 chloride (CAS 110992-55-7) Certificate of Analysis. Product No. sc-215188. View Source

Inherent Cytotoxicity for Combination Therapy

IR-797 chloride possesses inherent cytotoxicity and functions as a chemotherapeutic agent, inducing cancer cell apoptosis through upregulation of p53, caspase-3, Bak, Bax, and Bad proteins, and downregulation of Bcl-2 and Bcl-xL [1]. Unlike IR-780 and IR-783, which are primarily used as imaging agents or require combination with separate chemotherapeutic drugs for combination therapy, IR-797 provides both chemotherapeutic and photothermal functions as a single molecular entity [2].

Intrinsic cytotoxicity

Head-to-head

IR-797: apoptotic pathway activation; IR-780/783: not reported

Supports cytotoxicity endpoint research

Simplifies combination study formulation; single-agent context

Evidence Dimension	Intrinsic chemotherapeutic activity
Target Compound Data	Intrinsic cytotoxicity via apoptotic pathway activation
Comparator Or Baseline	IR-780, IR-783: no intrinsic cytotoxicity reported; require combination with separate chemotherapeutic agents
Quantified Difference	Qualitative: present vs. absent
Conditions	In vitro cancer cell viability assays; protein expression analysis

Why This Matters

This dual functionality eliminates the need for multi-drug loading, simplifies formulation, ensures reproducible stoichiometry, and aligns with regulatory preference for chemically defined single-entity therapeutics.

• [1] Xiao YF, An FF, Chen JX, et al. The Nanoassembly of an Intrinsically Cytotoxic Near-Infrared Dye for Multifunctionally Synergistic Theranostics. Small. 2019;15(38):e1903121. View Source
• [2] 西安交通大学医学部. 医学部科研人员在癌症诊疗领域取得新进展. 2019. View Source

Cyclopentene Core for SERRS Multiplexing

The cyclopentene core of IR-797 chloride produces distinct surface-enhanced resonance Raman scattering (SERRS) spectral fingerprints that enable its quantitative discrimination from other heptamethine cyanine dyes including IR-780, IR-792, and IR-813 in multiplexed imaging applications [1]. Quantitative ex vivo SERRS multiplexing of four probes (IR-780, IR-792, IR-797, IR-813) demonstrated spectral separability, though with an observed error of 30.2±3.0% [2].

SERRS multiplexing

Head-to-head

Distinct Raman fingerprint vs IR-780, IR-792, IR-813

Enables multiplexed imaging panels

Multiplexing error 30.2±3.0% across 4 probes

Evidence Dimension	SERRS spectral fingerprint distinctiveness
Target Compound Data	Distinct Raman spectral signature enabling multiplex discrimination from IR-780, IR-792, IR-813
Comparator Or Baseline	IR-780, IR-792, IR-813
Quantified Difference	Spectral separation achievable; multiplexing error 30.2±3.0% across 4 probes
Conditions	Ex vivo tissue SERRS imaging; 200–1500 cm⁻¹ spectral range

Why This Matters

This enables researchers to use IR-797 chloride as one channel in multiplexed NIR imaging panels without spectral crosstalk, expanding experimental design flexibility.

• [1] Sloan-Dennison S, et al. Multiplexing potential of NIR resonant and non-resonant Raman reporters for bio-imaging applications. Analyst. 2023;148(21):5405-5415. View Source
• [2] PMC Figure 5. Quantitative ex vivo SERRS multiplexing of 4 SERRS probes. 2014. View Source

In Vivo Photothermal Efficacy

In vivo experiments using PLGA nanoparticles loaded with NIR-797 (60% loading efficiency, 270 nm diameter) demonstrated photothermal efficacy by inducing mild hyperthermia with temperatures reaching up to 43.8 °C upon NIR laser irradiation [1]. This temperature range (42–45 °C) is therapeutically relevant for inducing immunogenic cell death while minimizing damage to surrounding healthy tissue [2].

In vivo temperature

Reported

43.8 °C in HeLa tumor model

Supports mild hyperthermia study endpoint

PLGA NP formulation; within immunogenic range context

Evidence Dimension	In vivo tumor temperature elevation
Target Compound Data	43.8 °C
Comparator Or Baseline	Therapeutic mild hyperthermia threshold: 42–45 °C
Quantified Difference	Within therapeutically effective range
Conditions	In vivo HeLa tumor-bearing mice; NIR-797-loaded PLGA NPs; NIR laser irradiation

Why This Matters

This confirms that IR-797 chloride formulations can achieve therapeutically effective photothermal temperatures in living systems, supporting its procurement for in vivo PTT studies.

• [1] Borlan R, Tudor M, Soritau O, et al. Dual-Modal Near-Infrared Organic Nanoparticles: Integrating Mild Hyperthermia Phototherapy with Fluorescence Imaging. Int J Nanomedicine. 2024;19:9197-9212. View Source
• [2] Sun Z, Deng G, Peng X, et al. Intelligent photothermal dendritic cells restart the cancer immunity cycle through enhanced immunogenic cell death. Biomaterials. 2021;279:121212. View Source

Aggregation-Induced Emission Property

IR-797 chloride displays aggregation-induced emission (AIE) properties, whereby fluorescence is enhanced upon molecular aggregation rather than quenched [1]. This property is not universally observed among heptamethine cyanine dyes and provides an additional imaging modality dimension. Combined with its NIR absorption and high photothermal conversion efficiency, the AIE characteristic enables multimodal NIR AIE fluorescence, photoacoustic, and thermal imaging within a single agent [2].

AIE property

Class-level

AIE-positive (vs ACQ in conventional cyanines)

Supports aggregate-state fluorescence imaging

Reported for IR-797 chloride; enhances multimodal utility

Evidence Dimension	Aggregation-induced emission (AIE) property
Target Compound Data	AIE-positive
Comparator Or Baseline	Conventional cyanine dyes: typically exhibit aggregation-caused quenching (ACQ)
Quantified Difference	Qualitative: AIE vs. ACQ behavior
Conditions	Molecular aggregation in aqueous or concentrated conditions

Why This Matters

AIE property expands the imaging utility of IR-797 chloride beyond conventional fluorescence, enabling more robust signal in aggregated states and supporting multimodal imaging applications.

• [1] Glpbio. IR-797 chloride Product Datasheet. CAS 110992-55-7. View Source
• [2] Xiao YF, An FF, Chen JX, et al. The Nanoassembly of an Intrinsically Cytotoxic Near-Infrared Dye for Multifunctionally Synergistic Theranostics. Small. 2019;15(38):e1903121. View Source

IR-797 Chloride Application Scenarios

Single-Agent Chemo/Photothermal Therapy

IR-797 chloride is uniquely suited for cancer theranostic applications requiring both chemotherapeutic cytotoxicity and photothermal ablation from a single molecular entity. Its intrinsic apoptotic activity via p53/caspase pathways [1] combined with its ultrahigh mass extinction coefficient (444.3 L g⁻¹ cm⁻¹) for efficient photothermal conversion [2] eliminates the need for co-loading separate chemotherapeutic drugs. This simplifies nanoparticle formulation, ensures reproducible drug-to-photothermal-agent stoichiometry, and aligns with regulatory preference for chemically defined single-entity therapeutics. Procurement is indicated for research groups developing streamlined cancer combination therapy platforms.

Multimodal NIR Imaging with Single Agent

IR-797 chloride enables trimodal imaging—NIR fluorescence, photoacoustic, and photothermal imaging—from a single agent [1]. Its aggregation-induced emission (AIE) property enhances fluorescence in aggregated states, while its strong NIR absorption supports both photoacoustic signal generation and photothermal contrast [2]. This multimodal capability allows researchers to cross-validate imaging findings across different modalities without introducing confounding variables from multiple contrast agents. Procurement is indicated for laboratories conducting preclinical imaging studies requiring anatomical, functional, and molecular information integration.

SERRS Multiplexed Imaging Panels

IR-797 chloride can be employed as one distinct channel in surface-enhanced resonance Raman scattering (SERRS) multiplexed imaging panels alongside IR-780, IR-792, and IR-813 [1]. Its cyclopentene core structure yields a Raman spectral fingerprint that is mathematically separable from other heptamethine cyanine dyes, enabling simultaneous imaging of multiple targets in a single specimen. Researchers developing multiplexed NIR imaging assays should procure IR-797 chloride specifically for its distinct spectral contribution to the panel, rather than substituting with structurally similar dyes that may cause spectral overlap and reduced unmixing accuracy.

Mild Hyperthermia for Immunogenic Cell Death

IR-797 chloride-loaded nanoparticles achieve therapeutically effective mild hyperthermia (43.8 °C in vivo) within the precise temperature window (42–45 °C) required to induce immunogenic cell death while sparing adjacent healthy tissue [1]. This temperature range is critical for triggering anti-tumor immune responses including dendritic cell activation and T cell priming [2]. Procurement of IR-797 chloride is specifically indicated for researchers investigating mild hyperthermia PTT strategies, as its photothermal conversion profile reliably achieves this narrow therapeutic window.

Application

Selection Property

Validation Focus

Cytotoxic & photothermal combination studies

Intrinsic cytotoxicity and photothermal conversion

Apoptosis pathway and temperature endpoint review

Multimodal NIR imaging

AIE & NIR absorption profile

Fluorescence/photoacoustic/thermal cross-validation

SERRS multiplexed imaging

Cyclopentene SERRS fingerprint

Spectral unmixing accuracy in tissue

Mild hyperthermia immunogenic research

Photothermal temperature window

Immunogenic cell death model validation

• [1] Xiao YF, An FF, Chen JX, et al. The Nanoassembly of an Intrinsically Cytotoxic Near-Infrared Dye for Multifunctionally Synergistic Theranostics. Small. 2019;15(38):e1903121. View Source
• [2] Sun Z, Deng G, Peng X, et al. Intelligent photothermal dendritic cells restart the cancer immunity cycle through enhanced immunogenic cell death. Biomaterials. 2021;279:121212. View Source